Cas no 14024-48-7 (Cobalt II 2,4-Pentanedionate)

• Product Name: Cobalt II 2,4-Pentanedionate
• CAS No: 14024-48-7
• MF: C₁₀H₁₄CoO₄
• MW: 257.14896440506
• MDL: MFCD00000014
• CID: 49601
• PubChem ID: 24853614
• Update Time: 2026-05-14

Cobalt II 2,4-Pentanedionate Chemical and Physical Properties

Names and Identifiers

• cobalt(II) 4-oxopent-2-en-2-olate
• Cobalt(II) acetylacetonate
• Bis(2,4-pentanedionato)cobalt(II)
• Bis(acetylacetonato)cobalt
• COBALT(II) 2,4-PENTANEDIONATE, hydrate
• Cobalt(II) AcetylacetonateDihydrate (Co(II)-AA)
• Cobalt(III)acetylacetonate
• 2,4-Pentanedione cobalt(II) derivative
• 2,4-Pentanedione cobalt(II) derivative (Bis(2,4-pentanedionato)cobalt
• Acetylacetone Cobalt(II) Salt
• Cobalt(II) 2,4-pentanedionate
• Cobalt, bis(2,4-pentanedionato-O,O')-
• Co(acac)2
• COBALT(III) AA
• Bis(acetylacetonato)
• COBALT ACETYLACETONATE
• Acetylacetone cobalt(II)
• Cobalt diacetylacetonate
• ACETYLACETONE COBALT(+3)
• cobalt(ii)acetylacetonage
• COBALT(+3)ACETYLACETONATE
• Cobalt(Ⅱ) acetylacetonate
• TRIS(ACETYLACETONATO)COBALT(III)
• TRIS(2,4-PENTANEDIONATO)COBALT
• TRIS(2,4-PENTANEDIONATO)COBALT(III)
• TRIS(2,4-PENTANEDIONATO)COBALT(3)
• 4-pentanedionato-o,o’)-bis((beta-4)-cobal
• Bis(2,4-pentanedionato)cobalt
• 2,4-Pentanedione cobalt(II) derivative, Cobaltous acetylacetonate
• Cobalt II 2,4-Pentanedionate

• MDL： MFCD00000014
• Inchi： 2
• InChI Key： UTYYEGLZLFAFDI-FDGPNNRMSA-L
• SMILES： N/A

Computed Properties

• Exact Mass: 259.03800
• Monoisotopic Mass: 257.022409
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 82.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• Topological Polar Surface Area: 68.3

Experimental Properties

• Color/Form: White monoclinic crystals, usually present as tetramers.
• Density: 0.83 g/cm3 (20℃)
• Melting Point: 165-170 °C (lit.)
• Boiling Point: 138.4°Cat760mmHg
• Flash Point: 43.1°C
• Solubility: 5.1g/l
• Water Partition Coefficient: 5 g/L (20 ºC)
• PSA: 68.28000
• LogP: 1.10900
• Sensitiveness: Hygroscopic
• Solubility: Slightly soluble
• Vapor Pressure: No data available

Cobalt II 2,4-Pentanedionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H312,H318,H332,H361
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 20/21/22-41
• Safety Instruction： S22-S24-S36/37-S45
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Safety Term：S22;S24;S36/37;S45
• TSCA：Yes
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,Room Temperature(BD306157)
• Risk Phrases：R22; R40; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Material Chemicals Electrical Materials

Additional information on Cobalt II 2,4-Pentanedionate

Recent Advances in the Application of Cobalt II 2,4-Pentanedionate (CAS: 14024-48-7) in Chemical Biology and Pharmaceutical Research

Cobalt II 2,4-Pentanedionate (CAS: 14024-48-7), also known as cobalt(II) acetylacetonate, is a coordination complex with the formula Co(C5H7O2)2. This compound has garnered significant attention in recent years due to its versatile applications in catalysis, materials science, and biomedical research. The unique electronic and structural properties of this cobalt complex make it a promising candidate for various chemical and biological applications. This research brief aims to summarize the latest findings and advancements related to Cobalt II 2,4-Pentanedionate, with a focus on its potential in pharmaceutical and chemical biology research.

Recent studies have explored the catalytic properties of Cobalt II 2,4-Pentanedionate in organic synthesis, particularly in oxidation and polymerization reactions. For instance, a 2023 study published in the Journal of Catalysis demonstrated its efficacy as a catalyst in the selective oxidation of alkenes, achieving high yields under mild conditions. The study highlighted the compound's stability and reusability, which are critical for industrial applications. Additionally, its role in the synthesis of biodegradable polymers has been investigated, with promising results for sustainable material development.

In the realm of biomedical research, Cobalt II 2,4-Pentanedionate has been studied for its potential therapeutic applications. A 2022 paper in Bioinorganic Chemistry and Applications reported its use as a precursor for cobalt-based nanoparticles with antimicrobial properties. These nanoparticles exhibited significant activity against multi-drug-resistant bacterial strains, suggesting a potential avenue for developing new antibiotics. Furthermore, the compound's ability to modulate hypoxia-inducible factor (HIF) pathways has been explored, with implications for cancer therapy and ischemic disease treatment.

The safety and toxicity profile of Cobalt II 2,4-Pentanedionate have also been a subject of recent investigation. A 2023 toxicological study published in Chemical Research in Toxicology evaluated its effects on human cell lines, revealing dose-dependent cytotoxicity at high concentrations. However, the study also noted that at lower, pharmacologically relevant doses, the compound exhibited minimal adverse effects, supporting its potential for therapeutic use. These findings underscore the importance of further research to optimize dosing and delivery methods for clinical applications.

Looking ahead, the integration of Cobalt II 2,4-Pentanedionate into drug delivery systems represents a promising direction. Recent advancements in nanotechnology have enabled the development of cobalt-based nanocarriers for targeted drug delivery, as reported in a 2023 study in Nanomedicine. These carriers demonstrated enhanced drug loading capacity and controlled release properties, highlighting the compound's potential in precision medicine. Additionally, ongoing research is exploring its use in diagnostic imaging, leveraging its paramagnetic properties for contrast enhancement in magnetic resonance imaging (MRI).

In conclusion, Cobalt II 2,4-Pentanedionate (CAS: 14024-48-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from catalysis to therapeutics, underscore its versatility and potential for future innovations. However, further studies are needed to fully elucidate its mechanisms of action, optimize its applications, and address any potential safety concerns. This research brief provides a snapshot of the latest developments, offering valuable insights for researchers and industry professionals in the field.